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Introduction

The term "Nitrin" is associated with multiple chemical entities, leading to potential ambiguity in

scientific literature and research. This technical guide addresses the solubility of two primary

compounds referred to as "Nitrin": 2-Aminobenzaldehyde phenylhydrazone (CAS 553-74-2)

and the more widely known explosive and vasodilator, Nitroglycerin (CAS 55-63-0), for which

"Nitrin" is a registered trade name. This document provides a detailed overview of their

solubility profiles in various organic solvents, their physicochemical properties, and

standardized experimental protocols for solubility determination. The information herein is

intended for researchers, scientists, and professionals in drug development and chemical

engineering.

Section 1: 2-Aminobenzaldehyde phenylhydrazone
(CAS 553-74-2)
2-Aminobenzaldehyde phenylhydrazone is an organic compound with the chemical formula

C₁₃H₁₃N₃.[1] It is also known as Anthranilaldehyde phenylhydrazone.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Aminobenzaldehyde phenylhydrazone

is presented in the table below.
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Property Value Source

Molecular Formula C₁₃H₁₃N₃ [1]

Molecular Weight 211.26 g/mol [1][2]

Appearance Needles [2]

Melting Point
227-229 °C (with

decomposition)
[2]

CAS Number 553-74-2 [1][2]

Solubility Profile
The solubility of 2-Aminobenzaldehyde phenylhydrazone in various organic solvents is

qualitatively described in the literature. Quantitative solubility data is not readily available in the

public domain.

Solvent Solubility Source

Acetone Soluble [2]

Alcohol (cold) Sparingly soluble [2]

Ether (cold) Sparingly soluble [2]

Chloroform (cold) Sparingly soluble [2]

Benzene (cold) Sparingly soluble [2]

Section 2: Nitroglycerin (CAS 55-63-0)
Nitroglycerin, with the chemical formula C₃H₅N₃O₉, is a widely known compound used in the

manufacturing of explosives and as a vasodilator in medicine.[3][4] "Nitrin" is one of its many

synonyms or trade names.[3][5][6]

Physicochemical Properties
The key physicochemical properties of Nitroglycerin are summarized below.
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Property Value Source

Molecular Formula C₃H₅N₃O₉ [5][6]

Molecular Weight 227.09 g/mol [5]

Appearance
Colorless to pale yellow, oily

liquid or crystalline solid
[4][7]

Melting Point 13.5 °C [4]

Boiling Point Explodes at 218 °C [7]

Density 1.5931 g/cm³ [7]

CAS Number 55-63-0 [5][6]

Solubility Profile
Nitroglycerin exhibits a range of solubilities in different solvents. It is generally soluble in many

organic solvents but has low solubility in water.

Solvent Solubility Source

Water 1.25 g/L (at 25 °C) [5]

Acetone Miscible [4][5]

Ethanol (anhydrous) Miscible [5]

Ether Soluble [3]

Benzene Miscible [4]

Section 3: Experimental Protocols for Solubility
Determination
The following section outlines a general experimental protocol for determining the solubility of a

solid organic compound in an organic solvent. This method is based on the principle of

saturation.
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Materials
Compound of interest (e.g., 2-Aminobenzaldehyde phenylhydrazone)

Selected organic solvent

Analytical balance

Vials with screw caps

Constant temperature bath or shaker

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure
Preparation of Saturated Solution:

Add an excess amount of the solid compound to a vial.

Add a known volume of the organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature shaker bath and agitate for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

Allow the vial to stand undisturbed at the constant temperature to let the excess solid

settle.
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Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pipette. To avoid transferring solid particles, a syringe filter can be used.

Dilute the collected supernatant with a known volume of the solvent in a volumetric flask to

a concentration suitable for analysis.

Quantification:

Analyze the concentration of the compound in the diluted solution using a pre-calibrated

analytical method (e.g., measuring absorbance with a UV-Vis spectrophotometer at the

compound's λmax or using HPLC).

Calculate the concentration of the compound in the original saturated solution by

accounting for the dilution factor.

Calculation of Solubility:

The solubility is expressed as the concentration of the saturated solution, typically in units

of g/100 mL or mol/L.

Experimental Workflow Diagram
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Preparation of Saturated Solution

Sample Collection and Preparation

Analysis and Calculation

Add excess solid to vial

Add known volume of solvent

Seal and agitate at constant temperature

Allow excess solid to settle

Equilibration

Withdraw and filter supernatant

Dilute supernatant to a known volume

Quantify concentration using analytical instrument

Analysis

Calculate original concentration (solubility)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid.
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Conclusion
This technical guide has provided a detailed overview of the solubility of two compounds known

as "Nitrin": 2-Aminobenzaldehyde phenylhydrazone and Nitroglycerin. While qualitative

solubility data is available for 2-Aminobenzaldehyde phenylhydrazone, more quantitative

information exists for Nitroglycerin. The provided experimental protocol offers a standardized

method for researchers to determine the solubility of these and other organic compounds with

high precision. Clear differentiation between these two substances is crucial to avoid confusion

and ensure accuracy in scientific research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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